Cas no 1083181-27-4 (ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)

• Product Name: ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
• CAS No: 1083181-27-4
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD11559020
• CID: 839334
• Update Time: 2025-06-07

ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
• 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 6-chloro-, ethyl ester
• ethyl 6-chloro-2H-pyrazolo[3,4-b]pyridine-3-carboxylate
• 6-Chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid ethyl ester

• MDL： MFCD11559020
• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)7-5-3-4-6(10)11-8(5)13-12-7/h3-4H,2H2,1H3,(H,11,12,13)
• InChI Key： DDWDCTIHADYWNP-UHFFFAOYSA-N
• SMILES： C1C=C2C(=NC=1Cl)NN=C2C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate

Professional Introduction to Ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate (CAS No. 1083181-27-4)

Ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate (CAS No. 1083181-27-4) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. This heterocyclic compound belongs to the pyrazolopyridine class, which has garnered considerable attention due to its unique structural and pharmacological properties. The presence of both chloro and ester functional groups in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula, C₁₂H₈ClN₃O₂, reflects its complex composition and potential for diverse chemical modifications. Its pyrazolopyridine core is a privileged scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules targeting various therapeutic pathways. Recent studies have highlighted the importance of this scaffold in developing inhibitors for enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling and metabolic processes.

In the realm of drug discovery, Ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate has been explored as a precursor for synthesizing novel pharmacophores. The chloro substituent at the 6-position allows for further functionalization through nucleophilic aromatic substitution or cross-coupling reactions, enabling the creation of structurally diverse derivatives. These derivatives can then be screened for biological activity, particularly against diseases such as cancer, inflammation, and infectious disorders.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules based on the pyrazolopyridine scaffold. Virtual screening techniques have been employed to identify potential hits from large compound libraries, including derivatives of ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate. These studies have demonstrated the compound's potential as a lead molecule for further development into therapeutic agents.

The ester group at the 3-position of the molecule provides an additional site for chemical modification, allowing for the introduction of various functional moieties such as amides or alcohols. This flexibility is particularly useful in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity and pharmacokinetic properties. For instance, modifications at this position have been shown to enhance solubility and metabolic stability, crucial factors for drug candidates.

The synthesis of ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate involves multi-step organic reactions that showcase the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazolopyridine core. Subsequent chlorination and esterification steps yield the desired product with high purity and yield. These synthetic strategies highlight the compound's role as a building block in complex molecule construction.

In academic research, ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate has been utilized in studies exploring novel therapeutic targets. For example, researchers have investigated its potential as an inhibitor of Janus kinases (JAKs), which play a crucial role in inflammatory responses and immune regulation. Preliminary findings suggest that derivatives of this compound exhibit promising anti-inflammatory properties by modulating JAK signaling pathways.

The compound's structural features also make it an attractive candidate for developing small-molecule probes in biochemical research. By incorporating fluorescent or biotin tags into its derivatives, researchers can study protein-protein interactions and enzyme mechanisms with high precision. Such tools are invaluable in understanding disease pathogenesis and identifying new therapeutic opportunities.

The growing interest in ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate underscores its significance as a versatile intermediate in pharmaceutical chemistry. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain a cornerstone in drug discovery efforts across academia and industry. Its unique structural properties and reactivity profile make it an indispensable tool for chemists and biologists alike.